2-Amino-4-(3-methoxy-4-propoxyphenyl)-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile
2-Amino-4-(3-methoxy-4-propoxyphenyl)-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
494791-95-6
VCID:
VC0459194
InChI:
InChI=1S/C23H24N4O2/c1-3-10-29-19-9-8-15(11-20(19)28-2)21-17-7-5-4-6-16(17)18(12-24)22(27)23(21,13-25)14-26/h6,8-9,11,17,21H,3-5,7,10,27H2,1-2H3/t17-,21+/m1/s1
SMILES:
CCCOC1=C(C=C(C=C1)C2C3CCCC=C3C(=C(C2(C#N)C#N)N)C#N)OC
Molecular Formula:
C23H24N4O2
Molecular Weight:
388.5g/mol
2-Amino-4-(3-methoxy-4-propoxyphenyl)-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile
CAS No.: 494791-95-6
Main Products
VCID: VC0459194
Molecular Formula: C23H24N4O2
Molecular Weight: 388.5g/mol
| CAS No. | 494791-95-6 |
|---|---|
| Product Name | 2-Amino-4-(3-methoxy-4-propoxyphenyl)-4a,5,6,7-tetrahydro-1,3,3(4H)-naphthalenetricarbonitrile |
| Molecular Formula | C23H24N4O2 |
| Molecular Weight | 388.5g/mol |
| IUPAC Name | (4R,4aS)-2-amino-4-(3-methoxy-4-propoxyphenyl)-4a,5,6,7-tetrahydro-4H-naphthalene-1,3,3-tricarbonitrile |
| Standard InChI | InChI=1S/C23H24N4O2/c1-3-10-29-19-9-8-15(11-20(19)28-2)21-17-7-5-4-6-16(17)18(12-24)22(27)23(21,13-25)14-26/h6,8-9,11,17,21H,3-5,7,10,27H2,1-2H3/t17-,21+/m1/s1 |
| Standard InChIKey | UNTGFPMYGXNKLY-UTKZUKDTSA-N |
| Isomeric SMILES | CCCOC1=C(C=C(C=C1)[C@H]2[C@@H]3CCCC=C3C(=C(C2(C#N)C#N)N)C#N)OC |
| SMILES | CCCOC1=C(C=C(C=C1)C2C3CCCC=C3C(=C(C2(C#N)C#N)N)C#N)OC |
| Canonical SMILES | CCCOC1=C(C=C(C=C1)C2C3CCCC=C3C(=C(C2(C#N)C#N)N)C#N)OC |
| PubChem Compound | 1611639 |
| Last Modified | Nov 11 2021 |
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